N-(3,4-dimethoxybenzyl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C22H29NO6/c1-6-27-19-12-16(13-20(28-7-2)21(19)29-8-3)22(24)23-14-15-9-10-17(25-4)18(11-15)26-5/h9-13H,6-8,14H2,1-5H3,(H,23,24)
• InChI Key: VCIDRJNXCITEEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C22H29NO6
• Molecular Weight: 403.5 g/mol

Description

N-(3,4-dimethoxybenzyl)-3,4,5-triethoxybenzamide, commonly known as DMTB, is a benzamide derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTB is a small molecule that has shown promising results in various preclinical studies, making it a potential candidate for drug development.

Mechanism of Action

DMTB's mechanism of action is not fully understood. However, it has been suggested that DMTB may act by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. DMTB has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
DMTB has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). DMTB has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, DMTB has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DMTB has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a potential candidate for drug development. DMTB has also been shown to possess low toxicity, making it a safe compound to use in lab experiments. However, DMTB's mechanism of action is not fully understood, which can limit its use in certain experiments.

Future Directions

There are several future directions for DMTB research. One potential direction is to further study DMTB's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Another potential direction is to study DMTB's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand DMTB's mechanism of action and its potential use in drug development.

Synthesis Methods

The synthesis of DMTB involves the reaction of 3,4,5-triethoxybenzoic acid with 3,4-dimethoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields DMTB, which can be purified by column chromatography.

Scientific Research Applications

DMTB has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. DMTB has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.